Cas no 1206989-98-1 (1-[1-(4-chlorophenyl)-1H-1,2,3-triazole-4-carbonyl]-4-(2-fluorophenyl)piperazine)
1-[1-(4-chlorophenyl)-1H-1,2,3-triazole-4-carbonyl]-4-(2-fluorophenyl)piperazine Chemical and Physical Properties
Names and Identifiers
-
- (1-(4-chlorophenyl)-1H-1,2,3-triazol-4-yl)(4-(2-fluorophenyl)piperazin-1-yl)methanone
- [1-(4-chlorophenyl)triazol-4-yl]-[4-(2-fluorophenyl)piperazin-1-yl]methanone
- [1-(4-chlorophenyl)-1H-1,2,3-triazol-4-yl][4-(2-fluorophenyl)piperazin-1-yl]methanone
- STL083271
- VU0620140-1
- Z365167066
- 1-[1-(4-chlorophenyl)-1H-1,2,3-triazole-4-carbonyl]-4-(2-fluorophenyl)piperazine
-
- Inchi: 1S/C19H17ClFN5O/c20-14-5-7-15(8-6-14)26-13-17(22-23-26)19(27)25-11-9-24(10-12-25)18-4-2-1-3-16(18)21/h1-8,13H,9-12H2
- InChI Key: LTNDCBDOLAHWEW-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=CC=1)N1C=C(C(N2CCN(C3C=CC=CC=3F)CC2)=O)N=N1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 27
- Rotatable Bond Count: 3
- Complexity: 510
- XLogP3: 3.5
- Topological Polar Surface Area: 54.3
1-[1-(4-chlorophenyl)-1H-1,2,3-triazole-4-carbonyl]-4-(2-fluorophenyl)piperazine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F3398-4229-2μmol |
1-[1-(4-chlorophenyl)-1H-1,2,3-triazole-4-carbonyl]-4-(2-fluorophenyl)piperazine |
1206989-98-1 | 2μmol |
$57.0 | 2023-09-10 | ||
| Life Chemicals | F3398-4229-5μmol |
1-[1-(4-chlorophenyl)-1H-1,2,3-triazole-4-carbonyl]-4-(2-fluorophenyl)piperazine |
1206989-98-1 | 5μmol |
$63.0 | 2023-09-10 | ||
| Life Chemicals | F3398-4229-10μmol |
1-[1-(4-chlorophenyl)-1H-1,2,3-triazole-4-carbonyl]-4-(2-fluorophenyl)piperazine |
1206989-98-1 | 10μmol |
$69.0 | 2023-09-10 | ||
| Life Chemicals | F3398-4229-20μmol |
1-[1-(4-chlorophenyl)-1H-1,2,3-triazole-4-carbonyl]-4-(2-fluorophenyl)piperazine |
1206989-98-1 | 20μmol |
$79.0 | 2023-09-10 | ||
| Life Chemicals | F3398-4229-1mg |
1-[1-(4-chlorophenyl)-1H-1,2,3-triazole-4-carbonyl]-4-(2-fluorophenyl)piperazine |
1206989-98-1 | 1mg |
$54.0 | 2023-09-10 | ||
| Life Chemicals | F3398-4229-2mg |
1-[1-(4-chlorophenyl)-1H-1,2,3-triazole-4-carbonyl]-4-(2-fluorophenyl)piperazine |
1206989-98-1 | 2mg |
$59.0 | 2023-09-10 | ||
| Life Chemicals | F3398-4229-3mg |
1-[1-(4-chlorophenyl)-1H-1,2,3-triazole-4-carbonyl]-4-(2-fluorophenyl)piperazine |
1206989-98-1 | 3mg |
$63.0 | 2023-09-10 | ||
| Life Chemicals | F3398-4229-4mg |
1-[1-(4-chlorophenyl)-1H-1,2,3-triazole-4-carbonyl]-4-(2-fluorophenyl)piperazine |
1206989-98-1 | 4mg |
$66.0 | 2023-09-10 | ||
| Life Chemicals | F3398-4229-5mg |
1-[1-(4-chlorophenyl)-1H-1,2,3-triazole-4-carbonyl]-4-(2-fluorophenyl)piperazine |
1206989-98-1 | 5mg |
$69.0 | 2023-09-10 | ||
| Life Chemicals | F3398-4229-10mg |
1-[1-(4-chlorophenyl)-1H-1,2,3-triazole-4-carbonyl]-4-(2-fluorophenyl)piperazine |
1206989-98-1 | 10mg |
$79.0 | 2023-09-10 |
1-[1-(4-chlorophenyl)-1H-1,2,3-triazole-4-carbonyl]-4-(2-fluorophenyl)piperazine Related Literature
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
Additional information on 1-[1-(4-chlorophenyl)-1H-1,2,3-triazole-4-carbonyl]-4-(2-fluorophenyl)piperazine
Recent Advances in the Study of 1-[1-(4-chlorophenyl)-1H-1,2,3-triazole-4-carbonyl]-4-(2-fluorophenyl)piperazine (CAS: 1206989-98-1)
The compound 1-[1-(4-chlorophenyl)-1H-1,2,3-triazole-4-carbonyl]-4-(2-fluorophenyl)piperazine (CAS: 1206989-98-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This molecule, characterized by a triazole-piperazine scaffold, has been investigated for its interactions with various biological targets, particularly in the central nervous system (CNS). Recent studies have focused on its pharmacological properties, synthesis optimization, and potential as a lead compound for drug development.
One of the key findings from recent research is the compound's affinity for serotonin and dopamine receptors, which suggests its potential utility in treating neuropsychiatric disorders such as schizophrenia and depression. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits selective binding to the 5-HT2A receptor, with an IC50 value in the nanomolar range. This selectivity is attributed to the unique structural features of the molecule, including the 4-chlorophenyl and 2-fluorophenyl moieties, which enhance its interaction with the receptor's binding pocket.
In addition to its receptor binding properties, recent work has explored the compound's metabolic stability and pharmacokinetic profile. A study conducted by researchers at the University of Cambridge in 2024 revealed that 1-[1-(4-chlorophenyl)-1H-1,2,3-triazole-4-carbonyl]-4-(2-fluorophenyl)piperazine exhibits favorable oral bioavailability and moderate half-life in preclinical models. These findings are critical for its development as a therapeutic agent, as they address potential challenges related to drug delivery and dosing regimens.
Another area of interest is the synthetic methodology for this compound. Recent advancements in click chemistry have enabled more efficient and scalable synthesis routes. A 2023 paper in Organic Letters described a copper-catalyzed azide-alkyne cycloaddition (CuAAC) approach that significantly improves the yield and purity of the target molecule. This methodological innovation not only facilitates large-scale production but also opens avenues for structural modifications to optimize its pharmacological properties.
Despite these promising developments, challenges remain. For instance, the compound's potential off-target effects and toxicity profile require further investigation. Preliminary toxicology studies, as reported in a 2024 ACS Chemical Biology article, indicate that high doses may lead to hepatotoxicity in animal models. Researchers are now focusing on structural analogs to mitigate these adverse effects while retaining the desired pharmacological activity.
In conclusion, 1-[1-(4-chlorophenyl)-1H-1,2,3-triazole-4-carbonyl]-4-(2-fluorophenyl)piperazine represents a promising candidate for CNS drug development. Its unique structural features, receptor selectivity, and improved synthetic accessibility make it a valuable subject of ongoing research. Future studies will likely focus on optimizing its pharmacokinetic and safety profiles, as well as exploring its therapeutic potential in clinical settings.
1206989-98-1 (1-[1-(4-chlorophenyl)-1H-1,2,3-triazole-4-carbonyl]-4-(2-fluorophenyl)piperazine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)